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For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Chloro-4-hydroxy-5-methoxybenzaldehyde, also known as 5-chlorovanillin, is a

halogenated derivative of vanillin, a widely recognized aromatic compound. Its strategic

placement of chloro, hydroxyl, and methoxy functional groups on the benzaldehyde scaffold

makes it a molecule of significant interest in synthetic organic chemistry. This guide provides a

comprehensive overview of its physical and chemical properties, offering insights into its

reactivity and potential as a versatile building block in the development of novel chemical

entities, particularly within the pharmaceutical industry. The presence of the electron-

withdrawing chlorine atom, coupled with the electron-donating hydroxyl and methoxy groups,

creates a unique electronic environment that dictates its chemical behavior and potential for

further functionalization.

I. Physicochemical Properties
The physical and chemical properties of 3-Chloro-4-hydroxy-5-methoxybenzaldehyde are

fundamental to its handling, application in synthesis, and biological interactions.
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Identification and General Properties
A clear identification of this compound is crucial for researchers. Its key identifiers and general

properties are summarized in the table below.

Property Value Source(s)

IUPAC Name
3-Chloro-4-hydroxy-5-

methoxybenzaldehyde
[1]

Synonyms

5-Chlorovanillin, 5-Chloro-4-

hydroxy-3-

methoxybenzaldehyde

[1]

CAS Number 19463-48-0 [1]

Molecular Formula C₈H₇ClO₃ [1]

Molecular Weight 186.59 g/mol [1]

Appearance
White to off-white crystalline

solid (typical)

Thermal Properties
The thermal behavior of a compound is critical for determining appropriate conditions for

reactions, purification, and storage.

Property Value Method Source(s)

Melting Point 169.45 °C (442.6 K)
Differential Scanning

Calorimetry (DSC)
[1]

Boiling Point

Not experimentally

determined. Estimated

to be >300 °C.

Enthalpy of Fusion

(ΔfusH)
39.4 kJ/mol DSC [1]
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Note: The boiling point has not been experimentally reported and is estimated based on the

high melting point and the presence of polar functional groups capable of strong intermolecular

interactions.

Solubility Profile
The solubility of 3-Chloro-4-hydroxy-5-methoxybenzaldehyde in various solvents is a key

parameter for its use in reactions and purification processes. While specific quantitative

solubility data is not readily available, a qualitative assessment can be made based on its

structure.
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Solvent Expected Solubility Rationale

Water Slightly soluble

The presence of a polar

hydroxyl group allows for

hydrogen bonding with water,

but the overall aromatic

character and the chloro-

substituent limit its solubility.

Ethanol, Methanol Soluble

The polar hydroxyl group and

the ability of the molecule to

engage in hydrogen bonding

make it soluble in polar protic

solvents.

Acetone, Ethyl Acetate Soluble

The compound's polarity

allows for favorable dipole-

dipole interactions with these

polar aprotic solvents.

Dichloromethane, Chloroform Moderately soluble

The presence of the chlorine

atom and the overall molecular

structure allow for some

solubility in chlorinated

solvents.

Hexane, Toluene Sparingly soluble to insoluble

The high polarity of the

molecule due to the hydroxyl

and carbonyl groups leads to

poor solubility in nonpolar

solvents.

II. Chemical Properties and Reactivity
The chemical reactivity of 3-Chloro-4-hydroxy-5-methoxybenzaldehyde is governed by the

interplay of its three functional groups: the aldehyde, the phenol, and the chlorinated aromatic

ring.

The Aldehyde Group: A Site for Nucleophilic Attack
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The aldehyde functional group is a primary site of reactivity. The presence of the electron-

withdrawing chlorine atom at the meta position to the aldehyde group increases the

electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack

compared to vanillin.

Reactivity of the Aldehyde Group

Nucleophile δ+ Carbonyl CarbonNucleophilic Attack Tetrahedral Intermediate Addition Product

Click to download full resolution via product page

Caption: Nucleophilic addition to the aldehyde group.

Common reactions involving the aldehyde group include:

Reductive Amination: Reaction with primary or secondary amines in the presence of a

reducing agent to form substituted amines.

Wittig Reaction: Reaction with phosphorus ylides to form alkenes.

Grignard and Organolithium Reactions: Addition of organometallic reagents to form

secondary alcohols.

Oxidation: The aldehyde can be oxidized to the corresponding carboxylic acid using various

oxidizing agents.

Reduction: The aldehyde can be reduced to the corresponding primary alcohol using

reducing agents like sodium borohydride.

The Phenolic Hydroxyl Group: Acidity and
Nucleophilicity
The phenolic hydroxyl group imparts acidic properties to the molecule and can act as a

nucleophile.
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Acidity: The hydroxyl proton is acidic and can be removed by a base to form a phenoxide

ion. This phenoxide is a potent nucleophile.

Etherification: The phenoxide can react with alkyl halides to form ethers.

Esterification: The hydroxyl group can be acylated to form esters.

The Aromatic Ring: Electrophilic Aromatic Substitution
The aromatic ring can undergo electrophilic aromatic substitution. The directing effects of the

existing substituents (hydroxyl, methoxy, and chloro) will determine the position of the incoming

electrophile. The hydroxyl and methoxy groups are strongly activating and ortho-, para-

directing, while the chloro group is deactivating but also ortho-, para-directing. The position of

substitution will be a result of the combined electronic and steric effects of these groups.
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Aromatic Ring
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Caption: General mechanism of electrophilic aromatic substitution.
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III. Synthesis
A common and efficient method for the synthesis of 3-Chloro-4-hydroxy-5-
methoxybenzaldehyde is through the direct chlorination of vanillin.

Experimental Protocol: Chlorination of Vanillin
This protocol is adapted from a documented synthetic procedure.[2]

Materials:

Vanillin

N-Chlorosuccinimide (NCS)

Glacial Acetic Acid

Procedure:

Dissolve vanillin (1.0 equivalent) in glacial acetic acid in a round-bottom flask equipped with

a magnetic stirrer.

Add N-Chlorosuccinimide (1.0 equivalent) to the solution.

Stir the reaction mixture at room temperature for 12 hours.

A precipitate of 3-Chloro-4-hydroxy-5-methoxybenzaldehyde will form.

Collect the solid product by vacuum filtration.

Wash the filtered solid with a small amount of cold glacial acetic acid to remove any

unreacted starting materials.

Dry the product under vacuum to obtain the purified 3-Chloro-4-hydroxy-5-
methoxybenzaldehyde.

Causality Behind Experimental Choices:
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Glacial Acetic Acid as Solvent: It is a polar protic solvent that can dissolve both vanillin and

NCS, providing a homogeneous reaction medium. Its acidic nature can also help to activate

the NCS.

N-Chlorosuccinimide (NCS) as Chlorinating Agent: NCS is a mild and selective chlorinating

agent for activated aromatic rings like vanillin. It is easier and safer to handle compared to

chlorine gas.

Room Temperature Reaction: The reaction is efficient at room temperature, avoiding the

need for heating and potential side reactions.

Precipitation of Product: The product is less soluble in glacial acetic acid than the starting

material, which allows for its isolation by simple filtration, a key advantage for purification.

Vanillin + NCS

Glacial Acetic Acid
Stir at RT, 12h

Filter Precipitate

Wash with Acetic Acid

Dry

3-Chloro-4-hydroxy-5-methoxybenzaldehyde

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b7731982?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7731982?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

